Cas no 73953-89-6 (1-benzyl-1H-1,2,3-triazole-4,5-dicarboxylic acid)
1-Benzyl-1H-1,2,3-triazole-4,5-dicarboxylic acid is a heterocyclic compound featuring a benzyl-substituted triazole core with dicarboxylic acid functional groups at the 4 and 5 positions. This structure imparts versatility in coordination chemistry and organic synthesis, making it a valuable intermediate for constructing metal-organic frameworks (MOFs), ligands, and pharmacologically active molecules. The dicarboxylic acid groups enhance its binding affinity for metal ions, while the benzyl group offers steric and electronic modulation. Its stability and functional group compatibility make it suitable for applications in catalysis, material science, and medicinal chemistry. The compound is typically characterized by high purity and consistent performance in synthetic workflows.
73953-89-6 structure
Product Name:1-benzyl-1H-1,2,3-triazole-4,5-dicarboxylic acid
CAS No:73953-89-6
MF:C11H9N3O4
MW:247.206862211227
MDL:MFCD00043512
CID:90619
PubChem ID:427031
Update Time:2025-11-02
1-benzyl-1H-1,2,3-triazole-4,5-dicarboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-Benzyl-1,2,3-triazole-4,5-dicarboxylic Acid
- 1-benzyl-1H-[1,2,3]-triazole-4,5-dicarboxylic acid
- 1-benzyltriazole-4,5-dicarboxylic acid
- 1-Benzyl-1H-1,2,3-triazol-4,5-dicarbonsaeure
- 1H-1,2,3-Triazole-4,5-dicarboxylic acid,1-(phenylmethyl)
- v-Triazole-4,5-dicarboxylic acid,1-benzyl
- 1-benzyl-1H-1,2,3-triazole-4,5-dicarboxylic acid
- 3-BROMO-6-METHYLPYRIDINE-1-OXIDE
- 1-Benzyl-1H-1,2,3-triazole-4,5-dicarboxylic acid #
- 1-benzyl1,2,3-triazole-4,5-dicarboxylic acid
- UNM000011079001
- F1605-0985
- IYYBUXUZYWGZGB-UHFFFAOYSA-N
- AKOS000597793
- AS-68624
- SCHEMBL4143003
- Oprea1_261084
- SR-01000393655
- CCG-49176
- AG-205/04512035
- FT-0607385
- v-Triazole-4,5-dicarboxylic acid, 1-benzyl-
- HMS3434O20
- 1-benzyltriazole-4,5-dicarboxylate
- WY-14392
- SR-01000393655-2
- SR-01000393655-1
- 73953-89-6
- 1H-1,2,3-Triazole-4,5-dicarboxylic acid, 1-(phenylmethyl)-
- 4-26-00-00965 (Beilstein Handbook Reference)
- UNM-0000305969
- HMS1621P20
- 1-Benzyl-1,2,3-triazol-4,5-dicarboxylic acid
- CS-0313893
- A837976
- MFCD00043512
- DTXSID00224688
- BRN 0029417
- STL089658
-
- MDL： MFCD00043512
- Inchi： 1S/C11H9N3O4/c15-10(16)8-9(11(17)18)14(13-12-8)6-7-4-2-1-3-5-7/h1-5H,6H2,(H,15,16)(H,17,18)
- InChI Key： IYYBUXUZYWGZGB-UHFFFAOYSA-N
- SMILES： OC(C1=C(C(=O)O)N=NN1CC1C=CC=CC=1)=O
- BRN： 29417
Computed Properties
- Exact Mass: 247.05900
- Monoisotopic Mass: 247.059
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 330
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1
- Topological Polar Surface Area: 105A^2
Experimental Properties
- Color/Form: White goose lens powder
- Density: 1.5±0.1 g/cm3
- Melting Point: 181-182°C
- Boiling Point: 558.5±60.0 °C at 760 mmHg
- Flash Point: 291.6±32.9 °C
- PSA: 105.31000
- LogP: 0.72280
- Solubility: Insoluble in water
- Vapor Pressure: 0.0±1.6 mmHg at 25°C
1-benzyl-1H-1,2,3-triazole-4,5-dicarboxylic acid Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Hazard Category Code： 36/37/38
- Safety Instruction： S26-S36
- RTECS：XZ4580000
- Safety Term：S26;S36
- Risk Phrases：R36/37/38
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
1-benzyl-1H-1,2,3-triazole-4,5-dicarboxylic acid Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1-benzyl-1H-1,2,3-triazole-4,5-dicarboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B315505-2.5g |
1-Benzyl-1,2,3-triazole-4,5-dicarboxylic Acid |
73953-89-6 | 2.5g |
$ 50.00 | 2022-06-07 | ||
| TRC | B315505-5g |
1-Benzyl-1,2,3-triazole-4,5-dicarboxylic Acid |
73953-89-6 | 5g |
$ 65.00 | 2022-06-07 | ||
| TRC | B315505-25g |
1-Benzyl-1,2,3-triazole-4,5-dicarboxylic Acid |
73953-89-6 | 25g |
$ 95.00 | 2022-06-07 | ||
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | L08434-1g |
1-Benzyl-1,2,3-triazole-4,5-dicarboxylic acid, 98% |
73953-89-6 | 98% | 1g |
￥758.00 | 2022-04-27 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | L08434-5g |
1-Benzyl-1,2,3-triazole-4,5-dicarboxylic acid, 98% |
73953-89-6 | 98% | 5g |
￥2983.00 | 2022-04-27 | |
| eNovation Chemicals LLC | D766461-5g |
1-Benzyl-1,2,3-triazole-4,5-dicarboxylic acid |
73953-89-6 | 98% | 5g |
$385 | 2023-09-04 | |
| Cooke Chemical | F104523-1g |
1-Benzyl-1,2,3-triazole-4,5-dicarboxylic acid |
73953-89-6 | 98 | 1g |
RMB 633.60 | 2025-02-21 | |
| Cooke Chemical | F104523-5g |
1-Benzyl-1,2,3-triazole-4,5-dicarboxylic acid |
73953-89-6 | 98 | 5g |
RMB 2493.60 | 2025-02-21 | |
| Life Chemicals | F1605-0985-2μmol |
1-benzyl-1H-1,2,3-triazole-4,5-dicarboxylic acid |
73953-89-6 | 90%+ | 2μl |
$57.0 | 2023-05-18 | |
| Life Chemicals | F1605-0985-5μmol |
1-benzyl-1H-1,2,3-triazole-4,5-dicarboxylic acid |
73953-89-6 | 90%+ | 5μl |
$63.0 | 2023-05-18 |
1-benzyl-1H-1,2,3-triazole-4,5-dicarboxylic acid Related Literature
-
1. Azoles. Part 13. Synthesis and bromine → lithium exchange reactions of some 1-substituted 4,5-dibromo-1H-1,2,3-triazoles and 2-substituted 4,5-dibromo-2H-1,2,3-triazolesBrian Iddon,Martin Nicholas J. Chem. Soc. Perkin Trans. 1 1996 1341
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